Cas no 2228760-94-7 (methyl 2-{3-hydroxyspiro3.3heptan-1-yl}acetate)

• Product Name: methyl 2-{3-hydroxyspiro3.3heptan-1-yl}acetate
• CAS No: 2228760-94-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5213505
• PubChem ID: 137964423
• Update Time: 2025-06-07

methyl 2-{3-hydroxyspiro3.3heptan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-hydroxyspiro[3.3]heptan-1-yl}acetate
• methyl 2-{3-hydroxyspiro3.3heptan-1-yl}acetate

• Inchi： 1S/C10H16O3/c1-13-9(12)6-7-5-8(11)10(7)3-2-4-10/h7-8,11H,2-6H2,1H3
• InChI Key： HIJLEWJDYVXCLT-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)C2(CCC2)C(O)C1

Additional information on methyl 2-{3-hydroxyspiro3.3heptan-1-yl}acetate

Methyl 2-{3-Hydroxyspiro[3.3]Heptan-1-yl}Acetate: A Comprehensive Overview

Methyl 2-{3-Hydroxyspiro[3.3]Heptan-1-yl}Acetate (CAS No: 2228760-94-7) is a unique organic compound with a spirocyclic structure, making it a subject of interest in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a carbon atom. The spiro structure in this compound is formed by a seven-membered ring system, with a hydroxyl group attached at the third position and an acetate ester group at the first position.

The spiro[3.3]heptane core of this compound is a key feature that contributes to its unique chemical properties. Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic complex biological molecules and their potential as scaffolds for bioactive agents. The presence of the hydroxyl group introduces additional functionality, enabling this compound to participate in various chemical reactions such as esterification, etherification, and oxidation.

One of the most notable applications of methyl 2-{3-hydroxyspiro[3.3]heptan-1-yl}acetate is in the field of organic synthesis, where it serves as an intermediate in the construction of more complex molecules. Its spiro structure makes it an ideal candidate for exploring stereochemical outcomes in asymmetric synthesis, which is crucial for developing enantiomerically pure compounds with potential pharmacological activity.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of methyl 2-{3-hydroxyspiro[3.3]heptan-1-yl}acetate with greater accuracy. These studies have revealed that the compound exhibits a high degree of strain due to its spiro structure, which can influence its reactivity and stability under different reaction conditions.

In terms of synthesis, methyl 2-{3-hydroxyspiro[3.3]heptan-1-yl}acetate can be prepared through various methods, including ring-closing reactions and intramolecular cyclizations. One common approach involves the reaction of a diol with an appropriate electrophile under acidic or basic conditions, followed by cyclization to form the spiro structure.

The versatility of methyl 2-{3-hydroxyspiro[3.3]heptan-1-yl}acetate extends to its use in polymer science, where it can serve as a building block for constructing novel polymeric materials with tailored properties such as elasticity and thermal stability.

Moreover, recent research has explored the potential of this compound as a chiral auxiliary in asymmetric catalysis. Its ability to induce asymmetry in otherwise symmetric molecules has opened new avenues for synthesizing enantiomerically enriched compounds, which are highly valuable in pharmaceuticals and agrochemicals.

In conclusion, methyl 2-{3-hydroxyspiro[3.3]heptan-1-yl}acetate (CAS No: 2228760-94-7) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique spiro structure and functional groups make it an invaluable tool for researchers seeking to explore new chemical frontiers and develop innovative solutions in organic synthesis and materials science.